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Compound of Interest

Compound Name: Chloromethyl chlorosulfate

Cat. No.: B1222403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chloromethyl chlorosulfate (CMCS) is a highly reactive and versatile chemical reagent with

significant applications in organic synthesis, particularly in the pharmaceutical and

agrochemical industries. Its utility as a potent chloromethylating agent, without the production

of the carcinogen bis(chloromethyl) ether, makes it a valuable tool for the synthesis of complex

molecules, including prodrugs.[1][2][3] This technical guide provides an in-depth overview of

the synthesis, properties, and reactivity of chloromethyl chlorosulfate, supplemented with

detailed experimental protocols and safety information.

Physicochemical Properties
Chloromethyl chlorosulfate is a colorless to light yellow liquid that is soluble in organic

solvents such as chloroform and ethyl acetate.[4][5][6] It is sensitive to moisture and heat,

requiring storage at 2-8°C.[5][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1222403?utm_src=pdf-interest
https://www.benchchem.com/product/b1222403?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2004/ob/b403338h/unauth
https://www.scbt.com/p/chloromethyl-chlorosulfate-49715-04-0
https://www.oakwoodchemical.com/t-chloromethyl_chlorosulfate.aspx
https://www.benchchem.com/product/b1222403?utm_src=pdf-body
https://www.benchchem.com/product/b1222403?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2159894.htm
https://www.chemimpex.com/products/36883
https://www.bloomtechz.com/chemical-reagent/laboratory-reagent/chloromethyl-chlorosulfate-cas-49715-04-0.html
https://www.chemimpex.com/products/36883
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/656682?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula CH₂Cl₂O₃S [5][8]

Molecular Weight 165.00 g/mol [2][5][8]

CAS Number 49715-04-0 [5][8]

Density 1.631 g/mL at 25°C [5]

Boiling Point 45-50 °C at 10 mmHg [5][6]

Refractive Index n20/D 1.448 [5][6]

Appearance Clear colorless to yellow liquid [4][5][6]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[4][6]

Synthesis of Chloromethyl Chlorosulfate
Several methods for the synthesis of chloromethyl chlorosulfate have been reported, each

with distinct advantages and challenges. The primary routes involve the reaction of sulfur

trioxide with dichloromethane, the reaction of chloroiodomethane with chlorosulfonic acid, and

the reaction of paraformaldehyde with chlorosulfonic acid.

Synthesis via Sulfur Trioxide and Dichloromethane
The reaction of liquid sulfur trioxide (γ-SO₃) with dichloromethane (CH₂Cl₂) leads to the

insertion of SO₃ into the C-Cl bond, forming chloromethyl chlorosulfate.[1][6][9][10][11] This

process is typically slow but can be accelerated by the addition of a catalytic amount of

trimethyl borate.[1][6][9][10][11] The reaction produces a mixture of chloromethyl
chlorosulfate and methylene bis(chlorosulfate) (MBCS).[1][6][9][10][11]

Experimental Protocol: Synthesis of Chloromethyl Chlorosulfate from Sulfur Trioxide and

Dichloromethane

Materials:

Liquid sulfur trioxide (γ-SO₃)
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Dichloromethane (CH₂Cl₂)

Trimethyl borate

Anhydrous sodium sulfate

Sodium bicarbonate solution

Procedure:

In a reaction vessel maintained at 20-30°C, slowly add fuming sulfuric acid (containing SO₃)

to dichloromethane containing a catalytic amount of boron tribromide (as a source of

trimethyl borate).[12]

Maintain the reaction temperature between 20-30°C for 4 hours.[12]

After the reaction is complete, slowly add an aqueous sodium bicarbonate solution to

neutralize the reaction mixture until the pH reaches 7-8.[12]

Allow the mixture to stand and separate into two layers.

Collect the upper organic layer and dry it over anhydrous sodium sulfate.[12]

The product, chloromethyl chlorosulfate, can be isolated by distillation. Typical yields are

in the range of 30-35%.[1][9][10][11]

Sulfur Trioxide (SO₃)

Reaction MixtureDichloromethane (CH₂Cl₂)

Trimethyl Borate (Catalyst)

Chloromethyl Chlorosulfate (CMCS)

Methylene bis(chlorosulfate) (MBCS)

Distillation Isolated CMCS (30-35% Yield)

Click to download full resolution via product page
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Caption: Synthesis of CMCS from SO₃ and CH₂Cl₂.

Synthesis via Chloroiodomethane and Chlorosulfonic
Acid
A more recent and efficient method involves the reaction of chloroiodomethane with

chlorosulfonic acid.[9][13][14] This process utilizes a chlorosulfonic acid-mediated iodide

oxidation to drive the reaction to completion, achieving high yields and purity.[9][11][13][14] The

iodine byproduct is subsequently oxidized and removed as iodate to prevent decomposition of

the product.[9][11][13][14] This method can produce chloromethyl chlorosulfate in up to 92%

solution yield and with a purity of over 99 GC area %.[9][11][13][14]

Experimental Protocol: Synthesis of Chloromethyl Chlorosulfate from Chloroiodomethane

and Chlorosulfonic Acid

Materials:

Chloroiodomethane

Chlorosulfonic acid

Thionyl chloride

Dichloromethane (DCM)

Aqueous bleach (10 wt%)

Procedure:

In a reaction vessel, treat chloroiodomethane with 1.65 equivalents of chlorosulfonic acid

and 0.8 equivalents of thionyl chloride in dichloromethane (9 mL/g).[14]

Maintain the reaction temperature at 35°C for 5-7 hours.[14]

Upon completion, quench the reaction with aqueous bleach (10 wt%, 2.6 equivalents).[14]

Perform a phase separation and collect the organic layer containing the chloromethyl
chlorosulfate solution in DCM.
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The resulting solution typically has a yield of 90-95%.[14] Neat chloromethyl chlorosulfate
with high purity (>99%) can be obtained by concentrating the DCM solution.[14]

Chloroiodomethane

Reaction at 35°CChlorosulfonic Acid

Thionyl Chloride

Quench with Bleach Phase Separation CMCS in DCM (90-95% Yield) Concentration Neat CMCS (>99% Purity)

Click to download full resolution via product page

Caption: Synthesis of CMCS from Chloroiodomethane.

Reactivity and Applications
Chloromethyl chlorosulfate is a highly reactive electrophile, readily undergoing nucleophilic

substitution reactions.[10][15] It is an excellent reagent for the chloromethylation of various

substrates, including carboxylic acids, protected amino acids, and dialkyl phosphates.[1][3][14]

This reactivity is central to its use in the synthesis of prodrugs, where the chloromethyl group

can be used to introduce a promoiety that improves the pharmacokinetic properties of a drug.

[14]

The reactivity of CMCS has been compared to other similar reagents, with the observed order

of reactivity being: methyl chlorosulfate (MCS) > methylene bis(chlorosulfate) (MBCS) >

chloromethyl chlorosulfate (CMCS) >> dichloromethane (CH₂Cl₂).[1][9][10][11]

With anionic nucleophiles such as halides and acetates, CMCS undergoes rapid displacement

of the chlorosulfate moiety.[1][10][15] However, with nucleophiles like sodium phenoxide in

tetrahydrofuran, evidence suggests that the nucleophilic attack occurs at the sulfur-bound

chloride.[1][9][10]
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Applications

Chloromethyl Chlorosulfate (CMCS)

Chloromethylated Product (ClCH₂-Nu)

Chlorosulfate Anion (ClSO₃⁻)

Carboxylic AcidsChloromethylation

Protected Amino Acids

Chloromethylation

Dialkyl Phosphates

Chloromethylation

Nucleophile (Nu⁻) Nucleophilic Attack

Click to download full resolution via product page

Caption: General reactivity and applications of CMCS.

Safety and Handling
Chloromethyl chlorosulfate is a hazardous substance and must be handled with extreme

care in a well-ventilated area.[7][16]

Hazard Statements:

H302: Harmful if swallowed.[7][8][15][16][17]

H314: Causes severe skin burns and eye damage.[7][8][15][16][17]

H330: Fatal if inhaled.[7][8][17]

H350: May cause cancer.[7][8][17]
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Precautionary Measures:

Obtain special instructions before use.[7][18]

Do not handle until all safety precautions have been read and understood.[7][18]

Do not breathe dust, fume, gas, mist, vapors, or spray.[7][17][18]

Wash skin thoroughly after handling.[7][16][17]

Use only outdoors or in a well-ventilated area.[7]

Wear protective gloves, protective clothing, eye protection, and face protection.[7][16][18]

In case of inadequate ventilation, wear respiratory protection.[18]

First Aid:

If swallowed: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting.[7]

[18]

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[7]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a

POISON CENTER or doctor.[7]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[7][16]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) from the

supplier.[7][16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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